Cas no 632314-79-5 (7-methyl-1-(3-nitrophenyl)-2-(1,3-thiazol-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)

• Product Name: 7-methyl-1-(3-nitrophenyl)-2-(1,3-thiazol-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• CAS No: 632314-79-5
• MF: C₂₁H₁₃N₃O₅S
• MW: 419.410023450851
• CID: 5815520
• PubChem ID: 3794236
• Update Time: 2025-07-09

7-methyl-1-(3-nitrophenyl)-2-(1,3-thiazol-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties

Names and Identifiers

• 7-methyl-1-(3-nitrophenyl)-2-(1,3-thiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• [1]Benzopyrano[2,3-c]pyrrole-3,9-dione, 1,2-dihydro-7-methyl-1-(3-nitrophenyl)-2-(2-thiazolyl)-
• F3226-2296
• 632314-79-5
• Z355411910
• 7-methyl-1-(3-nitrophenyl)-2-(thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
• VU0605698-1
• AKOS002222713
• AKOS016114676
• 7-methyl-1-(3-nitrophenyl)-2-(1,3-thiazol-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

• Inchi： 1S/C21H13N3O5S/c1-11-5-6-15-14(9-11)18(25)16-17(12-3-2-4-13(10-12)24(27)28)23(20(26)19(16)29-15)21-22-7-8-30-21/h2-10,17H,1H3
• InChI Key： CJUCLCWGUJKCHS-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CS2)C(C2=CC=CC([N+]([O-])=O)=C2)C2C(=O)C3=CC(C)=CC=C3OC=2C1=O

Computed Properties

• Exact Mass: 419.05759170g/mol
• Monoisotopic Mass: 419.05759170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 796
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• Boiling Point: 616.9±65.0 °C(Predicted)
• pka: 2.79±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 7-methyl-1-(3-nitrophenyl)-2-(1,3-thiazol-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

Recent Advances in the Study of 7-methyl-1-(3-nitrophenyl)-2-(1,3-thiazol-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione (CAS: 632314-79-5)

The compound 7-methyl-1-(3-nitrophenyl)-2-(1,3-thiazol-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione (CAS: 632314-79-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. Its structural complexity, featuring a chromeno-pyrrole-dione core coupled with a thiazole moiety, allows for selective interactions with various kinase targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), particularly CDK2 and CDK9, which are implicated in cancer cell proliferation.

In addition to its kinase inhibitory properties, research has also explored the compound's potential as an anti-inflammatory agent. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that 7-methyl-1-(3-nitrophenyl)-2-(1,3-thiazol-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione effectively modulates the NF-κB signaling pathway, reducing the production of pro-inflammatory cytokines in vitro. This finding suggests its potential utility in treating chronic inflammatory diseases.

The synthesis of this compound has also been a focal point of recent research. A novel, scalable synthetic route was described in a 2023 Organic Process Research & Development article, which utilized a one-pot cascade reaction to improve yield and purity. This advancement addresses previous challenges associated with the compound's complex structure and could facilitate its broader use in drug discovery programs.

Mechanistic studies have provided deeper insights into the compound's mode of action. X-ray crystallography data, published in a 2024 Nature Communications paper, revealed that the compound binds to the ATP-binding pocket of target kinases, stabilizing an inactive conformation. This structural information is invaluable for the rational design of more potent and selective derivatives.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as solubility and metabolic stability, require further optimization to enhance its drug-like characteristics. Ongoing research is exploring various formulation strategies, including nanoparticle-based delivery systems, to overcome these limitations.

In conclusion, 7-methyl-1-(3-nitrophenyl)-2-(1,3-thiazol-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione represents a versatile and pharmacologically active scaffold with significant potential in both oncology and inflammation research. Continued investigation into its structure-activity relationships and therapeutic applications is expected to yield valuable contributions to the field of medicinal chemistry.